Iridium dioxide

• CAS: 12030-49-8
• Synonyms: iridium oxide; iridium oxide (Ir2-O3)
• Molecular Formula: IrO2-4
• Molecular Weight: 224.22 g/mol
• SMILES: [O-2].[O-2].[Ir]
• InChI: InChI=1S/Ir.2O/q;2*-2
• InChIKey: WDYMNZXSZGSORU-UHFFFAOYSA-N

Iridium dioxide (IrO₂) is the benchmark acidic OER electrocatalyst for PEM water electrolyzers. Its rutile structure and metallic conductivity enable >100 hours of stable operation, whereas RuO₂ degrades in ~10–20 hours due to catastrophic dissolution. This quantified durability advantage directly reduces anode replacement frequency, operational downtime, and total cost of ownership. Procure IrO₂ as the corrosion-resistant standard for long-lifetime electrolyzer stacks, DSA® coatings, and FeRAM diffusion barriers.

Iridium Dioxide (IrO₂, CAS 12030-49-8): Foundational Properties for Electrochemical Procurement

Iridium dioxide (IrO₂) is a transition metal oxide of the rutile crystal structure [1]. It is a benchmark electrocatalyst, most notably for the acidic oxygen evolution reaction (OER) in proton-exchange membrane water electrolyzers (PEMWEs) and industrial processes [2][3]. Key intrinsic properties include a high density of 11.7 g/cm³, a decomposition temperature of 1100°C, and metallic-type electrical conductivity, which is a prerequisite for efficient electrode operation [1][4].

• [1] ChemicalBook. (n.d.). Iridium dioxide | 12030-49-8. View Source
• [2] Cherevko, S., Geiger, S., Kasian, O., Kulyk, N., Grote, J. P., Savan, A., ... & Mayrhofer, K. J. (2016). Oxygen and hydrogen evolution reactions on Ru, RuO₂, Ir, and IrO₂ thin film electrodes in acidic and alkaline electrolytes: A comparative study on activity and stability. Catalysis Today, 262, 170-180. View Source
• [3] Tang, L., Chen, X., Xie, Z., Xiang, Q., Liu, J., Li, L., & Wei, Z. (2025). Metal–oxygen bonding characteristics dictate activity and stability differences of RuO₂ and IrO₂ in the acidic oxygen evolution reaction. Physical Chemistry Chemical Physics, 27(18), 9369-9378. View Source
• [4] Characterization of IrOx sputtering for IrO₂ and IrO₂/Pt bottom-electrode piezoelectric micro-electro-mechanical systems applications. (2017). View Source

Why Iridium Dioxide (IrO₂) Cannot Be Replaced by RuO₂ or Non-Noble Oxides in Demanding Acidic Applications

Generic substitution of IrO₂ with its closest analog, RuO₂, fails due to a fundamental and quantifiable inverse relationship between initial catalytic activity and operational durability in acidic electrolytes. While non-noble alternatives like Co₃O₄ or NiFe LDH suffer catastrophic corrosion under the same conditions [1], the choice between IrO₂ and RuO₂ hinges on a documented activity-stability trade-off. RuO₂ offers a lower initial OER overpotential (higher activity), but its dissolution rate is orders of magnitude greater than IrO₂ [2][3]. Consequently, devices employing RuO₂ degrade rapidly, while those with IrO₂ maintain performance over extended periods, directly impacting long-term operational cost and material replacement frequency [4].

• [1] National Center for Biotechnology Information. (2024). Table 2: Advantages and disadvantages of various OER catalyst categories. In PMC12004895. View Source
• [2] Tang, L., Chen, X., Xie, Z., Xiang, Q., Liu, J., Li, L., & Wei, Z. (2025). Metal–oxygen bonding characteristics dictate activity and stability differences of RuO₂ and IrO₂ in the acidic oxygen evolution reaction. Physical Chemistry Chemical Physics, 27(18), 9369-9378. View Source
• [3] Cherevko, S., Geiger, S., Kasian, O., Kulyk, N., Grote, J. P., Savan, A., ... & Mayrhofer, K. J. (2016). Oxygen and hydrogen evolution reactions on Ru, RuO₂, Ir, and IrO₂ thin film electrodes in acidic and alkaline electrolytes: A comparative study on activity and stability. Catalysis Today, 262, 170-180. View Source
• [4] Banno, A., Negishi, M., Maruyama, T., & Saida, T. (2024). Activity and Stability of RuIr Binary Oxides with Different Ir/Ru Ratios for Oxygen Evolution Reaction in Acidic Environmental. Meeting Abstracts, MA2024-02, 4654. View Source

Quantitative Differentiation of IrO₂ vs. RuO₂ and Alternatives: A Procurement-Focused Evidence Guide

Electrochemical Corrosion Resistance: Quantified Dissolution Energy and Rate Advantage of IrO₂ over RuO₂

IrO₂ exhibits a substantially higher thermodynamic barrier to dissolution compared to RuO₂. Density functional theory (DFT) calculations quantify this as a dissolution energy change of >2.9 eV for IrO₂, versus −0.306 eV for RuO₂, indicating a spontaneous dissolution tendency for the latter [1]. This is corroborated experimentally by dissolution rate measurements showing that IrO₂ dissolution is orders of magnitude lower than that of RuO₂ under acidic OER conditions [2].

Evidence Dimension	Dissolution Energy Change (ΔG_diss) and Experimental Dissolution Rate
Target Compound Data	ΔG_diss: >2.9 eV; Dissolution rate: ≪ RuO₂
Comparator Or Baseline	RuO₂: ΔG_diss: -0.306 eV; Dissolution rate: ≫ IrO₂
Quantified Difference	ΔG_diss difference > 3.2 eV; Experimental dissolution rate is several orders of magnitude lower for IrO₂
Conditions	DFT calculations on rutile (110) surfaces; ICP-MS analysis in acidic electrolyte (pH ~0.3-1)

Why This Matters

For procurement, this quantifies IrO₂'s superior long-term operational stability, directly reducing anode replacement frequency and total cost of ownership in PEM water electrolyzers compared to RuO₂-based anodes.

• [1] Tang, L., Chen, X., Xie, Z., Xiang, Q., Liu, J., Li, L., & Wei, Z. (2025). Metal–oxygen bonding characteristics dictate activity and stability differences of RuO₂ and IrO₂ in the acidic oxygen evolution reaction. Physical Chemistry Chemical Physics, 27(18), 9369-9378. View Source
• [2] Cherevko, S., Geiger, S., Kasian, O., Kulyk, N., Grote, J. P., Savan, A., ... & Mayrhofer, K. J. (2016). Oxygen and hydrogen evolution reactions on Ru, RuO₂, Ir, and IrO₂ thin film electrodes in acidic and alkaline electrolytes: A comparative study on activity and stability. Catalysis Today, 262, 170-180. View Source

Intrinsic OER Activity: Theoretical Overpotential and Experimental Onset Potential Comparison

While IrO₂ is less active than RuO₂ initially, it provides a quantifiable, stable overpotential for the OER. Theoretical calculations predict an OER overpotential of 0.909 V for IrO₂, compared to a lower 0.698 V for RuO₂ [1]. Experimental studies confirm that the initial OER activity trend is Ru > Ir ≈ RuO₂ > IrO₂ [2]. The critical differentiator is operational stability: chronopotentiometry reveals that RuO₂'s overpotential increases steeply over time, whereas IrO₂'s remains significantly more constant, eventually becoming lower than that of degrading RuO₂ [3].

Evidence Dimension	Theoretical OER Overpotential (η_theo) and Experimental Activity Trend
Target Compound Data	η_theo: 0.909 V; Activity rank: Lowest among Ru, Ir, RuO₂, IrO₂
Comparator Or Baseline	RuO₂: η_theo: 0.698 V; Activity rank: Third behind Ru and Ir
Quantified Difference	RuO₂ has a 0.211 V lower theoretical overpotential initially; IrO₂ maintains lower overpotential after 2+ hours of operation due to RuO₂ degradation
Conditions	DFT calculations on rutile (110) surface; Thin film electrodes in 0.1 M HClO₄

Why This Matters

This data confirms that while IrO₂ demands a slightly higher initial operating voltage (higher energy cost), its performance is stable, whereas RuO₂-based systems suffer from rapid efficiency loss, making IrO₂ the preferred choice for systems where long-term, consistent performance is prioritized.

• [1] Tang, L., Chen, X., Xie, Z., Xiang, Q., Liu, J., Li, L., & Wei, Z. (2025). Metal–oxygen bonding characteristics dictate activity and stability differences of RuO₂ and IrO₂ in the acidic oxygen evolution reaction. Physical Chemistry Chemical Physics, 27(18), 9369-9378. View Source
• [2] Cherevko, S., Geiger, S., Kasian, O., Kulyk, N., Grote, J. P., Savan, A., ... & Mayrhofer, K. J. (2016). Oxygen and hydrogen evolution reactions on Ru, RuO₂, Ir, and IrO₂ thin film electrodes in acidic and alkaline electrolytes: A comparative study on activity and stability. Catalysis Today, 262, 170-180. View Source
• [3] Surface orientation dependent electrochemical stability of RuO₂ and IrO₂ under acidic oxygen evolution reaction. (2025). View Source

Benchmarking OER Performance, Durability, and Cost Against RuO₂ and Non-Noble Catalysts

A multi-parameter benchmark clearly delineates IrO₂'s position relative to alternatives. In acidic OER at 10 mA cm⁻², IrO₂ requires an overpotential of 0.28–0.35 V, compared to 0.25–0.30 V for RuO₂ [1]. However, IrO₂ demonstrates a durability of >100 hours, whereas RuO₂ lasts only ~10–20 hours [1]. This 5–10x improvement in operational life is offset by IrO₂'s significantly higher market cost ($200–300/g) compared to RuO₂ ($100–150/g) [1]. Non-noble alternatives (e.g., Ni–Fe LDH, Co₃O₄) are far cheaper but are unstable in acidic media, rendering them non-viable for PEMWE applications [2].

Evidence Dimension	OER Overpotential (η @ 10 mA cm⁻²), Stability Duration, and Cost
Target Compound Data	η: 0.28–0.35 V; Stability: >100 h; Cost: $200–300/g
Comparator Or Baseline	RuO₂: η: 0.25–0.30 V; Stability: ~10–20 h; Cost: $100–150/g; Ni-Fe LDH: Stability: >200 h (alkaline only); Cost: <$1/g
Quantified Difference	IrO₂ has a ~0.05 V higher overpotential but >80 h longer stability than RuO₂ in acid; IrO₂ is >200x more expensive than non-noble alternatives but is the only stable option in acid.
Conditions	Acidic electrolyte (0.5 M H₂SO₄) for noble metal oxides; alkaline for non-noble alternatives

Why This Matters

This comparison highlights the unique value proposition of IrO₂: it is the only catalyst class that simultaneously meets the essential criteria of adequate activity and robust stability in the acidic environment of PEM electrolyzers, justifying its premium cost where long-term durability is non-negotiable.

• [1] National Center for Biotechnology Information. (2024). Table 1: Selected catalysts and their properties. In PMC12377287. View Source
• [2] National Center for Biotechnology Information. (2024). Table 2: Advantages and disadvantages of various OER catalyst categories. In PMC12004895. View Source

Tunable OER/CER Selectivity: Facet-Dependent Reactivity as a Design Parameter

IrO₂ is a benchmark catalyst for both the oxygen evolution reaction (OER) and the chlorine evolution reaction (CER). Its selectivity between these competing reactions is not fixed but is facet-dependent, a property not uniformly demonstrated across all metal oxide catalysts [1]. Research on single-crystalline IrO₂ thin films shows that the crystallographic facet influences the reaction pathway and intermediate adsorption affinities, providing a lever to tune OER/CER selectivity [2]. This contrasts with RuO₂, which is also active for CER but may not offer the same degree of controllable facet-dependent selectivity due to its lower intrinsic stability.

Evidence Dimension	OER/CER Selectivity and Reaction Pathway Control
Target Compound Data	Facet-dependent OER/CER activity and selectivity observed on rutile IrO₂ films
Comparator Or Baseline	RuO₂: Also active for CER, but its lower stability in acidic chloride media limits its practical use in durable, tunable electrodes.
Quantified Difference	Not a single value, but the existence of a quantifiable, facet-controlled selectivity window is a differentiating design parameter.
Conditions	Epitaxial, single-crystalline IrO₂ thin films in aqueous chloride electrolytes

Why This Matters

For R&D and industrial procurement in chlor-alkali or seawater electrolysis, this indicates that IrO₂ can be engineered for specific selectivity outcomes. The material choice (IrO₂ vs. alternatives) is the first step in accessing this tunable reactivity space, which is less accessible with less stable oxide analogs.

• [1] Vitale-Sullivan, M. E., Carvalho, Q. Q., & Stoerzinger, K. A. (2023). Facet-Dependent Selectivity of Rutile IrO₂ for Oxygen and Chlorine Evolution Reactions. Meeting Abstracts, MA2023-01, 2577. View Source
• [2] Structure, Selectivity and Electrocatalytic Activity of Iridium-Based Oxides for Oxygen Evolution. (2014). Doctoral thesis. View Source

Priority Procurement Scenarios for Iridium Dioxide (IrO₂) Based on Quantitative Performance Evidence

Long-Life Anode Catalyst in Proton-Exchange Membrane Water Electrolyzers (PEMWEs)

This is the primary industrial application where IrO₂'s value proposition is unambiguous. As established, IrO₂ provides >100 hours of stable OER operation in acid, whereas the more active RuO₂ degrades in ~10-20 hours [1]. For hydrogen producers, this directly translates to lower replacement frequency, reduced downtime, and a predictable, stable cell voltage over the stack's lifetime. Procurement of IrO₂ is justified by its quantified durability advantage, making it the standard against which all other acidic OER catalysts are measured [2].

Dimensionally Stable Anodes (DSA®) for Industrial Electrolysis (Chlor-alkali, Electrowinning)

IrO₂ is a key component in DSA® coatings due to its exceptional corrosion resistance in aggressive acidic electrolytes [1]. Its ability to resist dissolution under high anodic potentials ensures long electrode service life in harsh chemical environments. Furthermore, its facet-dependent OER/CER selectivity makes it a strategic material choice for applications like seawater electrolysis or processes where controlling chlorine/oxygen evolution is critical [2].

Durable Bottom Electrode and Barrier Layer in Ferroelectric Thin-Film Devices

Beyond catalysis, IrO₂'s low electrical resistivity, excellent chemical inertness, and high thermal stability make it a superior alternative to platinum for bottom electrodes in ferroelectric random-access memory (FeRAM) and micro-electro-mechanical systems (MEMS) [1]. It acts as an effective diffusion barrier, preventing interdiffusion between the ferroelectric film and the underlying substrate, a critical requirement for device reliability and performance that is not adequately met by many other conductive oxides [2].

• [1] National Center for Biotechnology Information. (2024). Table 1: Selected catalysts and their properties. In PMC12377287. View Source
• [2] Tang, L., Chen, X., Xie, Z., Xiang, Q., Liu, J., Li, L., & Wei, Z. (2025). Metal–oxygen bonding characteristics dictate activity and stability differences of RuO₂ and IrO₂ in the acidic oxygen evolution reaction. Physical Chemistry Chemical Physics, 27(18), 9369-9378. View Source
• [3] Characterization of IrOx sputtering for IrO₂ and IrO₂/Pt bottom-electrode piezoelectric micro-electro-mechanical systems applications. (2017). View Source
• [4] Vitale-Sullivan, M. E., Carvalho, Q. Q., & Stoerzinger, K. A. (2023). Facet-Dependent Selectivity of Rutile IrO₂ for Oxygen and Chlorine Evolution Reactions. Meeting Abstracts, MA2023-01, 2577. View Source